(1-Methyl-piperidin-4-YL)-(2-morpholin-4-YL-ethyl)-amine

• IUPAC Name: 1-methyl-N-(2-morpholin-4-ylethyl)piperidin-4-amine
• InChI: InChI=1S/C12H25N3O/c1-14-5-2-12(3-6-14)13-4-7-15-8-10-16-11-9-15/h12-13H,2-11H2,1H3
• InChI Key: LOANAAFFESMCTF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCCN2CCOCC2
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

The compound “(1-Methyl-piperidin-4-YL)-(2-morpholin-4-YL-ethyl)-amine” is a biochemical used for research purposes. It has a molecular weight of 227.35 and a molecular formula of C12H25N3O.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: CN1CCC(CC1)NCCN2CCOCC2. This notation provides a way to represent the structure using ASCII strings. For a detailed structural analysis, it would be beneficial to use molecular modeling software that can interpret this SMILES string and generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and more. Unfortunately, the specific physical and chemical properties for this compound are not available in the search results. These properties can often be predicted using specialized software or found in chemical databases.

Scientific Research Applications

Analysis in Environmental Samples

One area of application for compounds like (1-Methyl-piperidin-4-YL)-(2-morpholin-4-YL-ethyl)-amine is in environmental analysis. For example, Sacher, Lenz, and Brauch (1997) developed methods for determining aliphatic amines, including piperidine and morpholine, in wastewater and surface water. Their approach involved derivatization with 2,4-dinitrofluorobenzene and benzenesulfonyl chloride, followed by measurement using gas chromatography-mass spectrometry (Sacher, Lenz, & Brauch, 1997).

Biochemical Applications

Compounds like (1-Methyl-piperidin-4-YL)-(2-morpholin-4-YL-ethyl)-amine have been used in biochemical research. Padié et al. (2009) synthesized phosphorus dendrimers with various amine terminal groups, including morpholine and piperazine, and found them useful for biological experiments such as cytotoxicity assays, DNA interaction studies, and transfection experiments (Padié et al., 2009).

Chemical Synthesis and Structure Studies

In chemical synthesis and structure studies, compounds with piperidine and morpholine structures have been extensively used. Meghdadi et al. (2008) synthesized and characterized pyridinecarboxamide cobalt(III) complexes, investigating the effect of bridge substituents, including morpholine, on the redox properties of these complexes (Meghdadi et al., 2008).

Safety and Hazards

The compound is intended for research use only and is not intended for diagnostic or therapeutic use. For detailed safety and hazard information, it’s recommended to refer to the compound’s Safety Data Sheet (SDS), which provides information on potential hazards, safe handling practices, and emergency response measures.